![molecular formula C20H17Cl2N3O2 B298802 2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione](/img/structure/B298802.png)
2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione
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Overview
Description
2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione is a compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including neuroscience, cancer research, and drug discovery.
Scientific Research Applications
2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione has shown potential applications in various fields of scientific research. In neuroscience, this compound has been studied for its potential as a neuroprotective agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been studied for its potential as an anticancer agent and as a treatment for various types of cancer. In drug discovery, this compound has been studied for its potential as a lead compound for the development of new drugs.
Mechanism of Action
The mechanism of action of 2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes and receptors, leading to its potential neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and protect neurons from oxidative stress-induced damage. In vivo studies have shown that this compound can improve cognitive function and reduce the progression of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione in lab experiments is its potential as a lead compound for the development of new drugs. Another advantage is its potential neuroprotective and anticancer effects. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for the study of 2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione. One direction is to further investigate its potential as a neuroprotective agent and as a treatment for neurodegenerative diseases. Another direction is to explore its potential as an anticancer agent and as a treatment for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more efficient and cost-effective synthesis methods.
Synthesis Methods
2-(2,6-dichlorophenyl)-9-phenyltetrahydro-5H-pyrazolo[1,2-a]pyrrolo[3,4-c]pyrazole-1,3(2H,3aH)-dione can be synthesized using a multistep process. The first step involves the synthesis of 2,6-dichlorophenylhydrazine, which is then reacted with ethyl acetoacetate to form 2-(2,6-dichlorophenyl)hydrazinecarboxylic acid ethyl ester. This intermediate is then reacted with phenylacetonitrile to form this compound.
properties
Molecular Formula |
C20H17Cl2N3O2 |
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Molecular Weight |
402.3 g/mol |
IUPAC Name |
4-(2,6-dichlorophenyl)-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione |
InChI |
InChI=1S/C20H17Cl2N3O2/c21-13-8-4-9-14(22)17(13)25-19(26)15-16(12-6-2-1-3-7-12)23-10-5-11-24(23)18(15)20(25)27/h1-4,6-9,15-16,18H,5,10-11H2 |
InChI Key |
GPOCAKKYADEXAK-UHFFFAOYSA-N |
SMILES |
C1CN2C(C3C(N2C1)C(=O)N(C3=O)C4=C(C=CC=C4Cl)Cl)C5=CC=CC=C5 |
Canonical SMILES |
C1CN2C(C3C(N2C1)C(=O)N(C3=O)C4=C(C=CC=C4Cl)Cl)C5=CC=CC=C5 |
Origin of Product |
United States |
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